Cas no 32445-87-7 (2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile)

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile structure
32445-87-7 structure
Product Name:2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
CAS No:32445-87-7
MF:C11H10F3N
MW:213.199013233185
MDL:MFCD11036614
CID:2856298
PubChem ID:10219988
Update Time:2025-04-21

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile
    • EN300-160504
    • 2-methyl-2-(4-trifluoromethylphenyl)propanenitrile
    • MFCD11036614
    • SCHEMBL793480
    • 2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
    • HS-3576
    • 2-methyl-2-[4-(trifluoromethyl)phenyl]propanenitrile
    • 32445-87-7
    • MDL： MFCD11036614
    • Inchi： 1S/C11H10F3N/c1-10(2,7-15)8-3-5-9(6-4-8)11(12,13)14/h3-6H,1-2H3
    • InChI Key： YEBSQXKOGNKPMQ-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(C#N)(C)C)(F)F

Computed Properties

  • Exact Mass: 213.07700
  • Monoisotopic Mass: 213.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.50658

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019124952-1g
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile
 32445-87-7 90%
1g
 $317.14 2023-09-02
Alichem
A019124952-5g
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile
 32445-87-7 90%
5g
 $931.59 2023-09-02
TRC
M343085-50mg
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
 32445-87-7
50mg
 $ 70.00 2022-06-03
TRC
M343085-100mg
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
 32445-87-7
100mg
 $ 95.00 2022-06-03
TRC
M343085-500mg
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
 32445-87-7
500mg
 $ 340.00 2022-06-03
abcr
AB456631-1 g
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile; .
 32445-87-7
1g
 €349.40 2022-06-10
abcr
AB456631-5 g
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile; .
 32445-87-7
5g
 €1,089.30 2022-06-10
eNovation Chemicals LLC
Y1254130-250mg
2-Methyl-2-(4-trifluoroMethyl-phenyl)-propionitrile
 32445-87-7 90%
250mg
 $120 2024-06-06
eNovation Chemicals LLC
Y1254130-1g
2-Methyl-2-(4-trifluoroMethyl-phenyl)-propionitrile
 32445-87-7 90%
1g
 $625 2023-09-04
Enamine
EN300-160504-0.05g
2-methyl-2-[4-(trifluoromethyl)phenyl]propanenitrile
 32445-87-7
0.05g
 $1044.0 2023-02-17

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